Cas no 494804-78-3 (L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-)

• Product Name: L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
• CAS No: 494804-78-3
• MF: C₄₂H₇₅N₉O₁₀
• MW: 866.099210977554
• CID: 1522465
• Update Time: 2024-08-23

L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-
• L-Leucine, L-alanyl-L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl- (9CI)

• Inchi： 1S/C42H75N9O10/c1-20(2)17-28(46-35(53)26(12)45-39(57)32(23(7)8)49-34(52)25(11)43)37(55)47-29(18-21(3)4)41(59)51-16-14-15-31(51)38(56)44-27(13)36(54)50-33(24(9)10)40(58)48-30(42(60)61)19-22(5)6/h20-33H,14-19,43H2,1-13H3,(H,44,56)(H,45,57)(H,46,53)(H,47,55)(H,48,58)(H,49,52)(H,50,54)(H,60,61)/t25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： WJNXPCDXIRBNDY-MBZPSOJASA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 865.56415

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 1173.5±65.0 °C(Predicted)
• PSA: 287.33
• pka: 3.39±0.10(Predicted)